2-[2-(Cyclohex-1-en-1-yl)acetamido]propanoic acid

Specification

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid
• Standard InChI: InChI=1S/C11H17NO3/c1-8(11(14)15)12-10(13)7-9-5-3-2-4-6-9/h5,8H,2-4,6-7H2,1H3,(H,12,13)(H,14,15)
• Standard InChI Key: RTBZWBWJMJTEIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)CC1=CCCCC1

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, 2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid, reflects its three core components:

• Cyclohex-1-en-1-yl group: A six-membered unsaturated hydrocarbon ring with one double bond, contributing to conformational rigidity and hydrophobic interactions.

• Acetamido linker: An acetylated amine group (-NH-C(=O)-CH₂-) bridging the cyclohexene and propanoic acid moieties.

• Propanoic acid backbone: A three-carbon chain terminating in a carboxylic acid (-COOH), enabling hydrogen bonding and salt formation.

The canonical SMILES representation, CC(C(=O)O)NC(=O)CC1=CCCCC1, encodes this structure, while the InChIKey RTBZWBWJMJTEIB-UHFFFAOYSA-N provides a unique identifier for database searches.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₁H₁₇NO₃
Molecular Weight	211.26 g/mol
IUPAC Name	2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid
SMILES	CC(C(=O)O)NC(=O)CC1=CCCCC1
XLogP3-AA	1.2 (estimated)
Hydrogen Bond Donors	2 (amine, carboxylic acid)
Hydrogen Bond Acceptors	3 (amide, carboxylic acid)

Synthesis and Chemical Reactivity

Synthetic Pathways

While explicit synthesis protocols for 2-[2-(cyclohex-1-en-1-yl)acetamido]propanoic acid remain undisclosed in public literature, analogous compounds suggest feasible routes:

• Step 1: Cyclohexene acetylation via Friedel-Crafts acylation to yield 2-(cyclohex-1-en-1-yl)acetic acid.

• Step 2: Amide coupling with L-alanine or its ester using carbodiimide reagents (e.g., EDC/HOBt), followed by hydrolysis to free the carboxylic acid.

Figure 1: Hypothetical Synthesis

$$\text{Cyclohexene} \xrightarrow{\text{Ac₂O, AlCl₃}} \text{2-(cyclohex-1-en-1-yl)acetic acid} \xrightarrow{\text{EDC, HOBt, L-alanine ethyl ester}} \text{Ethyl 2-[2-(cyclohex-1-en-1-yl)acetamido]propanoate} \xrightarrow{\text{NaOH}} \text{Target compound}$$

Physicochemical Properties

• Solubility: Moderate solubility in polar aprotic solvents (e.g., DMF, DMSO) due to the carboxylic acid and amide groups; limited solubility in water (logP ≈ 1.2).

• Stability: Susceptible to hydrolysis under strongly acidic or basic conditions at the amide bond.